![molecular formula C18H22N2O2 B1391249 N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide CAS No. 1020723-24-3](/img/structure/B1391249.png)
N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide
Overview
Description
N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide (NMMPB) is a synthetic compound used in a variety of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, as well as to investigate the mechanism of action of these compounds. In addition, NMMPB has been used in lab experiments to study the advantages and limitations of various compounds.
Scientific Research Applications
Synthesis and Pharmacokinetic Studies
- Progabide Synthesis : N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide has been involved in the synthesis of Progabide, a compound labeled with carbon-14 for pharmacokinetic and metabolism studies (Allen & Giffard, 1982).
Gastric Acid Antisecretory Activity
- Antiulcer Agents : Derivatives of N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide, specifically N-[3-(3-(Piperidinomethyl)phenoxy)propyl]butanamides, have shown significant antisecretory activity against histamine-induced gastric acid secretion (Ueda et al., 1991).
Tyrosinase and Melanin Inhibition
- Skin Depigmentation Potential : N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl} butanamides, synthesized from N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide, have been evaluated as potential tyrosinase and melanin inhibitors. They exhibit potential for the formulation of depigmentation drugs with minimal side effects (Raza et al., 2019).
Lipoxygenase Inhibitors
- Heterocyclic Compound Synthesis : N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide derivatives have been synthesized and shown moderate activity as lipoxygenase enzyme inhibitors, a significant focus in medical research (Aziz-ur-Rehman et al., 2016).
MMP Inhibition and Imaging
- MMP Inhibitors for PET Imaging : Novel fluorinated derivatives of N-hydroxy-2(R)-[(4-methoxyphenyl)sulfonyl-amino]-3-methyl-butanamide, similar in structure to N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide, have been synthesized as Matrix Metalloproteinase (MMP) inhibitors, showing potential in positron emission tomography (PET) imaging for pathological processes (Wagner et al., 2007).
Antifungal Activities
- Fungicidal Potency : N-Aryl-4-phenyl-3-(4-phenoxyphenyl)butanamides, structurally related to N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide, have been tested for fungicidal activities against various fungi, demonstrating significant efficacy in high concentrations (Lee et al., 1999).
Anticonvulsant Properties
- Anticonvulsant Schiff Bases : Schiff bases of N-(5-Amino-2-methylphenyl)-2-(2-methylphenoxy)-butanamide have shown anticonvulsant properties and gamma-aminobutyric acid (GABA) mimetic activity, important in the treatment of epilepsy and related disorders (Kaplan et al., 1980).
properties
IUPAC Name |
N-(5-amino-2-methylphenyl)-2-(2-methylphenoxy)butanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-4-16(22-17-8-6-5-7-13(17)3)18(21)20-15-11-14(19)10-9-12(15)2/h5-11,16H,4,19H2,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUFMKHBACSTNMJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=C(C=CC(=C1)N)C)OC2=CC=CC=C2C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.